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Compound of Interest

Compound Name: SW120

Cat. No.: B611084 Get Quote

For Immediate Release

This technical support guide provides researchers, scientists, and drug development

professionals with essential information on the solubility and vehicle preparation of SW120, a

fluorescent probe for the sigma-2 receptor. Below you will find frequently asked questions,

troubleshooting advice, and detailed experimental protocols to ensure successful experimental

outcomes.

Frequently Asked Questions (FAQs)
Q1: What is the molar mass of SW120?

A1: The exact mass of SW120 ([M+H]⁺) has been calculated as 623.3557, corresponding to a

molar mass of approximately 622.36 g/mol for the free base.[1]

Q2: What is the recommended solvent for creating a stock solution of SW120 for in vitro

experiments?

A2: For in vitro applications, Dimethyl sulfoxide (DMSO) is the recommended solvent for

creating a stock solution of SW120. It is a versatile solvent capable of dissolving a wide range

of polar and nonpolar compounds.[2]

Q3: What is a suitable vehicle for administering SW120 in in vivo animal studies?
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A3: Phosphate-buffered saline (PBS) has been successfully used as a vehicle for the

intravenous administration of SW120 in mice.[1][3]

Q4: How should I store SW120 solutions?

A4: It is recommended to store stock solutions of fluorescent probes in a freezer at -20°C. To

minimize degradation from repeated freeze-thaw cycles, it is advisable to aliquot the stock

solution into smaller, single-use volumes.

Quantitative Data Summary
For ease of reference, the following tables summarize key quantitative data for SW120.

Table 1: Physicochemical and In Vivo Dosing Information for SW120

Parameter Value Reference

Molar Mass ~622.36 g/mol [1]

In Vivo Vehicle
Phosphate-Buffered Saline

(PBS)
[1][3]

Reported In Vivo Dose 50 µg in 100 µL PBS [1][3]

Table 2: Recommended Stock Solution Preparation for In Vitro Use

Parameter Recommendation

Solvent Dimethyl sulfoxide (DMSO)

Concentration 1-10 mM

Storage Aliquot and store at -20°C

Experimental Protocols
Protocol 1: Preparation of SW120 Stock Solution for In Vitro Assays

This protocol describes the preparation of a 10 mM stock solution of SW120 in DMSO.
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Materials:

SW120 powder

Dimethyl sulfoxide (DMSO), sterile-filtered

Microcentrifuge tubes

Pipettes and sterile tips

Procedure:

Calculate the required mass of SW120:

Using the molar mass of ~622.36 g/mol , calculate the mass needed for your desired

volume and concentration. For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mmol/L * 0.001 L * 622.36 g/mol * 1000 mg/g = 6.22 mg

Dissolve SW120 in DMSO:

Carefully weigh the calculated amount of SW120 and place it in a microcentrifuge tube.

Add the desired volume of DMSO to the tube.

Vortex the solution until the SW120 is completely dissolved. Gentle warming in a water

bath (not exceeding 37°C) may assist in dissolution if necessary.

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C, protected from light.

Protocol 2: Preparation of SW120 Vehicle for In Vivo Administration

This protocol details the preparation of SW120 in PBS for intravenous injection in mice, based

on a previously reported dosage.[1][3]
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Materials:

SW120 powder

Phosphate-Buffered Saline (PBS), sterile

Microcentrifuge tubes

Pipettes and sterile tips

Procedure:

Determine the required amount of SW120:

The reported dose is 50 µg per 100 µL of PBS. Calculate the total amount of SW120
needed based on the number of animals to be injected.

Dissolve SW120 in PBS:

Weigh the required amount of SW120 and place it in a sterile microcentrifuge tube.

Add the calculated volume of sterile PBS to the tube.

Vortex thoroughly to ensure complete dissolution. If solubility is an issue, sonication may

be carefully applied.

Administration:

Use the freshly prepared solution for intravenous injection.

Troubleshooting Guide
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Issue Possible Cause Recommended Solution

SW120 precipitates out of

solution during dilution of the

DMSO stock in aqueous buffer.

The final concentration of

DMSO in the aqueous solution

may be too low to maintain

solubility.

- Increase the final percentage

of DMSO in your working

solution (be mindful of the

tolerance of your cell line or

assay).- Prepare a more dilute

stock solution of SW120 in

DMSO before adding it to the

aqueous buffer.

Difficulty dissolving SW120 in

PBS for in vivo studies.

SW120 may have limited

solubility directly in PBS at

higher concentrations.

- Ensure the PBS is at room

temperature or slightly

warmed.- Use a fresh, high-

quality batch of SW120.- If

direct dissolution is

problematic, consider

preparing a concentrated stock

in a minimal amount of a

water-miscible co-solvent like

DMSO first, and then diluting it

into PBS. Ensure the final co-

solvent concentration is safe

for in vivo administration.

Inconsistent fluorescence

signal in experiments.

- Incomplete dissolution of

SW120.- Degradation of the

fluorescent probe due to light

exposure or repeated freeze-

thaw cycles.

- Visually inspect your stock

and working solutions for any

particulate matter before use.-

Always protect SW120

solutions from light.- Use

freshly thawed aliquots for

each experiment.

Visualized Workflows
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In Vitro Stock Preparation Experimental Use

Start: Weigh SW120 Powder Add DMSO and Vortex
Calculate Mass

Aliquot and Store at -20°C
Ensure Complete Dissolution

Thaw AliquotRetrieve for Experiment Dilute in Culture Medium
To Working Concentration

Apply to Cells

Click to download full resolution via product page

Workflow for preparing SW120 stock solution for in vitro use.

In Vivo Vehicle Preparation Administration

Start: Weigh SW120 Powder Add Sterile PBS and Vortex
Calculate for Dose

Draw into Syringe
Ensure Complete Dissolution

Administer via IV InjectionFreshly Prepared Proceed with In Vivo Study

Click to download full resolution via product page

Workflow for preparing SW120 vehicle for in vivo administration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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